4-Bromo-2-formylphenyl 2-chlorobenzoate

• IUPAC Name: (4-bromo-2-formylphenyl) 2-chlorobenzoate
• InChI: InChI=1S/C14H8BrClO3/c15-10-5-6-13(9(7-10)8-17)19-14(18)11-3-1-2-4-12(11)16/h1-8H
• InChI Key: DAFUAEYBKIWKIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)Br)C=O)Cl
• Molecular Formula: C14H8BrClO3
• Molecular Weight: 339.57 g/mol

Description

4-Bromo-2-formylphenyl 2-chlorobenzoate, also known as 4-BFCB, is a synthetic organic compound used for a variety of purposes. It is an aromatic compound with a molecular formula of C9H6BrClO2. 4-BFCB is commonly used in scientific research as a reagent to synthesize other compounds, as a catalyst in chemical reactions, and as a fluorescent dye in medical imaging. It has also been used as a pesticide and herbicide.

Scientific Research Applications

Halogen Bonding in Crystal Structures

• Packing Preferences in Solid Solutions: The isomeric compounds, including 4-bromo-2-chloro benzoic acid, show varying crystalline forms influenced by halogen bonds. These compounds stabilize structures through hydrogen and halogen bonds, impacting the packing features and interaction energies in their crystalline forms. This is significant in understanding the behavior of these compounds in various stoichiometric ratios and their role in forming supramolecular assemblies (Pramanik, Pavan, & Guru Row, 2017).

Synthesis and Metabolic Pathways

• Role in Synthesis of Dapagliflozin: Compounds like 5-Bromo-2-chlorobenzoic acid are used in the synthesis of drugs like dapagliflozin, showcasing their utility in complex chemical syntheses (Jie Yafei, 2011).
• Reductive Dechlorination in Microbial Metabolism: Alcaligenes denitrificans NTB-1 uses 4-bromo-benzoates in metabolic pathways involving hydrolytic dehalogenation, indicating the biological significance of these compounds in microbial processes (van den Tweel, Kok, & de Bont, 1987).

Structural and Thermal Analysis

• Copper(II) and Oxido-Vanadium(IV) Complexes: Research on compounds like 4-bromo-2-(((5-chloro-2-hydroxyphenyl)imino)methyl)phenol, closely related to the compound , aids in understanding their interaction with metals and the resulting structural and thermal properties. This has implications in material science and coordination chemistry (Takjoo, Mague, Akbari, & Ebrahimipour, 2013).

Supramolecular Assembly

• Noncovalent Interactions in Architecture Design: Compounds like 2- and 4-formylphenyl arylsulfonates, which share structural features with 4-Bromo-2-formylphenyl 2-chlorobenzoate, are studied for their role in supramolecular architectures. They provide insights into the importance of halogen bonding, hydrogen bonding, and π-π interactions in designing molecular structures (Andleeb et al., 2018).